Cas no 2757895-10-4 (2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid)

• Product Name: 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid
• CAS No: 2757895-10-4
• MF: C₈H₁₁F₃N₂O₄
• MW: 256.179152727127
• CID: 6284161
• PubChem ID: 165766088
• Update Time: 2025-05-24

2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101614
• 2757895-10-4
• 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid

• Inchi： 1S/C8H11F3N2O4/c1-13(4-6(15)16)5(14)2-3-12-7(17)8(9,10)11/h2-4H2,1H3,(H,12,17)(H,15,16)
• InChI Key： XTEZFOFCVIEPDM-UHFFFAOYSA-N
• SMILES： FC(C(NCCC(N(C)CC(=O)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 256.06709132g/mol
• Monoisotopic Mass: 256.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid

Comprehensive Overview of 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid (CAS No. 2757895-10-4)

2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid (CAS No. 2757895-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience in scientific literature, belongs to the class of N-methylated trifluoroacetamide derivatives, which are known for their potential applications in drug development and peptide synthesis. The presence of the trifluoroacetamido group enhances its stability and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated compounds like 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid has surged, driven by their utility in designing bioactive molecules and protease inhibitors. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in targeting enzymes involved in inflammatory and metabolic disorders. The compound's CAS No. 2757895-10-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid lies in its structural versatility. The acetic acid moiety allows for further functionalization, enabling the creation of customized derivatives tailored to specific research needs. This adaptability has made it a focal point in studies exploring drug delivery systems and bioconjugation techniques. Additionally, its trifluoroacetamido group contributes to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability.

The synthesis of CAS No. 2757895-10-4 involves multi-step organic reactions, often starting from N-methyl-3-aminopropanoic acid and incorporating trifluoroacetic anhydride to introduce the trifluoroacetamido functionality. Purification techniques like column chromatography and recrystallization are typically employed to achieve high purity, which is critical for research applications. Analytical methods such as NMR spectroscopy and mass spectrometry are used to confirm its structure and purity.

From an industrial perspective, 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid is increasingly being adopted by pharmaceutical companies and contract research organizations (CROs) for preclinical studies. Its compatibility with solid-phase peptide synthesis (SPPS) has opened doors for designing peptide-based drugs, a rapidly expanding market segment. Furthermore, its potential as a linker molecule in antibody-drug conjugates (ADCs) has sparked interest in oncology research.

Environmental and safety considerations for CAS No. 2757895-10-4 align with standard laboratory practices for handling organic intermediates. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Disposal should follow institutional guidelines for chemical waste management to minimize environmental impact.

Looking ahead, the applications of 2-[N-methyl-3-(2,2,2-trifluoroacetamido)propanamido]acetic acid are expected to expand into biomaterials science and diagnostic reagent development. Its unique combination of fluorine chemistry and peptide compatibility positions it as a promising candidate for next-generation theranostic agents. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in advancing precision medicine.

For researchers seeking reliable sources of CAS No. 2757895-10-4, several specialty chemical suppliers offer it in varying quantities, from milligram-scale for exploratory studies to kilogram quantities for industrial applications. Quality certifications like HPLC purity ≥95% are commonly available, with some vendors providing custom synthesis services to meet specific project requirements.